Cas no 2309449-79-2 (ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate)

• Product Name: ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate
• CAS No: 2309449-79-2
• MF: C₁₅H₁₈N₄O₄
• MW: 318.327823162079
• CID: 6340340
• PubChem ID: 155390176
• Update Time: 2025-06-25

ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate
• EN300-7352659
• ethyl 2-{[(benzyloxy)carbonyl]amino}-3-(1H-1,2,4-triazol-3-yl)propanoate
• 2309449-79-2
• SCHEMBL22775830

• Inchi： 1S/C15H18N4O4/c1-2-22-14(20)12(8-13-16-10-17-19-13)18-15(21)23-9-11-6-4-3-5-7-11/h3-7,10,12H,2,8-9H2,1H3,(H,18,21)(H,16,17,19)
• InChI Key： SWERMZZSYZQJCU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC1=NC=NN1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.13280507g/mol
• Monoisotopic Mass: 318.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Additional information on ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate

Ethyl 2-(Phenylmethoxycarbonylamino)-3-(1H-1,2,4-Triazol-5-yl)propanoate (CAS No. 2309449-79-2): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate (CAS No. 2309449-79-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by the presence of a phenylmethoxycarbonyl (Pmc) group and a 1H-1,2,4-triazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The phenylmethoxycarbonyl group is a commonly used protecting group in organic synthesis, particularly in peptide chemistry. It provides stability and protection to the amino functionality during synthetic manipulations, ensuring that the desired product can be obtained with high purity and yield. The 1H-1,2,4-triazole moiety, on the other hand, is known for its broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. This combination makes ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate an intriguing molecule for further exploration in drug discovery.

Recent studies have highlighted the potential of ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent antifungal activity against several clinically relevant fungal strains. The researchers found that the triazole moiety plays a crucial role in enhancing the compound's ability to inhibit fungal growth, making it a promising lead for the development of new antifungal agents.

In addition to its antifungal properties, ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate has also shown promising results in anti-inflammatory studies. A research team from the University of California demonstrated that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to modulate key inflammatory mediators such as cytokines and chemokines. These findings suggest that ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate could be further developed as a potential therapeutic agent for inflammatory diseases.

The synthetic route to ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate involves several well-established organic reactions. The synthesis typically begins with the protection of an amino acid derivative using the phenylmethoxycarbonyl group. Subsequently, the introduction of the triazole moiety is achieved through a series of coupling reactions. The final step involves esterification to form the ethyl ester. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

The physicochemical properties of ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate have been extensively studied to understand its behavior in different environments. It has been found to be stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO). These properties are advantageous for both research and pharmaceutical applications.

From a pharmacological perspective, ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate has shown favorable pharmacokinetic profiles in preclinical studies. It demonstrates good oral bioavailability and a reasonable half-life in animal models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, ethyl 2-(phenylmethoxycarbonylamino)-3-(1H-1,2,4-triazol-5-yl)propanoate (CAS No. 2309449-79-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.